(21β)-A/'-Neogammacer-22(29)-en-3α-ol
(21β)-A/'-Neogammacer-22(29)-en-3α-ol
3-Epimoretenol belongs to the class of organic compounds known as hopanoids. These are terpenoids containing hopane skeleton(A'-Neogammacerane), a pentacyclic structure with four cyclohexane rings and one cyclopentane ring (and often, a side chain emerging from C30). 3-Epimoretenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-epimoretenol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 3-epimoretenol can be found in fats and oils. This makes 3-epimoretenol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
18610-71-4
VCID:
VC0096041
InChI:
InChI=1S/C30H50O/c1-19(2)20-11-15-27(5)21(20)12-17-29(7)23(27)9-10-24-28(6)16-14-25(31)26(3,4)22(28)13-18-30(24,29)8/h20-25,31H,1,9-18H2,2-8H3
SMILES:
CC(=C)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C
Molecular Formula:
C30H50O
Molecular Weight:
426.7 g/mol
(21β)-A/'-Neogammacer-22(29)-en-3α-ol
CAS No.: 18610-71-4
Main Products
VCID: VC0096041
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol
| CAS No. | 18610-71-4 |
|---|---|
| Product Name | (21β)-A/'-Neogammacer-22(29)-en-3α-ol |
| Molecular Formula | C30H50O |
| Molecular Weight | 426.7 g/mol |
| IUPAC Name | 5a,5b,8,8,11a,13b-hexamethyl-3-prop-1-en-2-yl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-9-ol |
| Standard InChI | InChI=1S/C30H50O/c1-19(2)20-11-15-27(5)21(20)12-17-29(7)23(27)9-10-24-28(6)16-14-25(31)26(3,4)22(28)13-18-30(24,29)8/h20-25,31H,1,9-18H2,2-8H3 |
| Standard InChIKey | LFPVZIIPFONRSW-TXHKNKHWSA-N |
| SMILES | CC(=C)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C |
| Canonical SMILES | CC(=C)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C)C |
| Melting Point | 223-224°C |
| Physical Description | Solid |
| Description | 3-Epimoretenol belongs to the class of organic compounds known as hopanoids. These are terpenoids containing hopane skeleton(A'-Neogammacerane), a pentacyclic structure with four cyclohexane rings and one cyclopentane ring (and often, a side chain emerging from C30). 3-Epimoretenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-epimoretenol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 3-epimoretenol can be found in fats and oils. This makes 3-epimoretenol a potential biomarker for the consumption of this food product. |
| PubChem Compound | 604951 |
| Last Modified | Nov 11 2021 |
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